A Technical Guide to the Physical Properties of Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate
A Technical Guide to the Physical Properties of Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the core physical properties of tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate, a key intermediate in pharmaceutical synthesis. This document outlines its key physical characteristics, presents detailed experimental protocols for their determination, and offers a logical workflow for the physical characterization of such compounds.
Core Physical and Chemical Properties
Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate, also known as 1-Boc-4-(2-hydroxyethyl)piperazine, is a derivative of piperazine featuring a tert-butoxycarbonyl (Boc) protecting group and a hydroxyethyl substituent. These structural features influence its physical properties, making it a versatile building block in the synthesis of complex molecules.
Data Presentation: Summary of Physical Properties
The following table summarizes the key quantitative physical data for tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate.
| Property | Value | Notes |
| Molecular Formula | C₁₁H₂₂N₂O₃ | |
| Molecular Weight | 230.30 g/mol | |
| CAS Number | 77279-24-4 | |
| Appearance | White to tan powder, crystals, or a low melting solid/viscous liquid. | The physical form can vary based on purity and storage conditions. |
| Melting Point | 38-42 °C | |
| Boiling Point | 114 °C at 0.1 mmHg333.6 °C at 760 mmHg | Boiling point is highly dependent on pressure. |
| Density | 1.092 g/cm³ | |
| Flash Point | 110 °C - 155.5 °C | Closed cup. |
| XLogP3 | 0.407 | A measure of lipophilicity. |
| Solubility | Soluble in organic solvents such as tetrahydrofuran and dichloromethane. Synthesis protocols suggest some stability in aqueous solutions. | Quantitative solubility data in a range of solvents is not readily available. |
Experimental Protocols
The following sections detail the standard laboratory methodologies for determining the key physical properties of a compound like tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate.
Melting Point Determination
The melting point is a critical indicator of a compound's purity. A sharp melting range typically signifies a high degree of purity, while a broad and depressed range suggests the presence of impurities.
Methodology: Capillary Method
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Sample Preparation: A small amount of the finely powdered, dry compound is packed into a thin-walled capillary tube to a height of 2-3 mm.
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Apparatus: A calibrated melting point apparatus with a heated metal block and a viewing lens is used.
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Procedure:
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The capillary tube is placed in the heating block of the apparatus.
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The sample is heated rapidly to a temperature approximately 10-15 °C below the expected melting point.
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The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.
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The temperature at which the first liquid droplet appears is recorded as the beginning of the melting range.
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The temperature at which the entire sample becomes a clear liquid is recorded as the end of the melting range.
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Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.
Methodology: Micro-scale (Thiele Tube Method)
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Sample Preparation: A small volume (0.5-1.0 mL) of the liquid sample is placed in a small test tube. A capillary tube, sealed at one end, is placed open-end-down into the test tube.
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Apparatus: A Thiele tube filled with a high-boiling point oil (e.g., mineral oil or silicone oil) and a calibrated thermometer are used.
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Procedure:
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The test tube containing the sample and inverted capillary is attached to the thermometer.
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This assembly is placed in the Thiele tube, ensuring the sample is level with the upper arm of the tube.
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The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.
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As the temperature rises, a steady stream of bubbles will emerge from the open end of the capillary tube.
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Heating is discontinued, and the apparatus is allowed to cool slowly.
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The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point.
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Density Determination
Density is a fundamental physical property defined as the mass per unit volume.
Methodology: For Solids (Volume Displacement)
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Mass Measurement: The mass of a sample of the solid is accurately determined using an analytical balance.
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Volume Measurement:
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A graduated cylinder is partially filled with a liquid in which the solid is insoluble (e.g., water, if appropriate, or an inert solvent). The initial volume is recorded.
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The weighed solid is carefully added to the graduated cylinder, ensuring it is fully submerged and no air bubbles are trapped.
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The final volume is recorded. The difference between the final and initial volumes represents the volume of the solid.
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Calculation: The density is calculated by dividing the mass of the solid by its volume.
Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent.
Methodology: Qualitative and Semi-Quantitative
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Solvent Selection: A range of common laboratory solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, ethyl acetate, hexane) are selected.
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Procedure:
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A small, known amount of the solute (e.g., 10 mg) is placed into a series of small test tubes.
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A small volume of a solvent (e.g., 1 mL) is added to each test tube.
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The tubes are agitated (e.g., vortexed) at a controlled temperature (typically room temperature).
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Visual observation is used to determine if the solid has completely dissolved.
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If the solid dissolves, more solute is added incrementally until saturation is reached. If it does not dissolve, the sample can be gently heated to assess temperature effects on solubility.
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Solubility can be expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or semi-quantitatively (e.g., >10 mg/mL).
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Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the physical characterization of a chemical compound such as tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate.
Caption: Workflow for Physical Property Determination.
Conclusion
The physical properties of tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate are well-defined, making it a reliable and predictable intermediate for drug development and organic synthesis. Its low melting point and solubility in common organic solvents facilitate its use in a variety of reaction conditions. The standardized protocols outlined in this guide provide a robust framework for the consistent and accurate characterization of this and similar chemical entities, ensuring quality and reproducibility in research and development settings.




